Cas no 921584-52-3 (2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide)

• Product Name: 2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• CAS No: 921584-52-3
• MF: C₁₈H₁₇BrN₂O₃
• MW: 389.243183851242
• CID: 6009155
• PubChem ID: 40887106
• Update Time: 2025-05-22

2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• 2-bromo-N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)benzamide
• F2261-0589
• 921584-52-3
• 2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide
• AKOS024633006

• Inchi： 1S/C18H17BrN2O3/c1-18(2)10-24-15-9-11(7-8-14(15)21-17(18)23)20-16(22)12-5-3-4-6-13(12)19/h3-9H,10H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key： DFNJBTJKMKBGPO-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)NC2=CC=1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 388.04225g/mol
• Monoisotopic Mass: 388.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

2-Bromo-N-(3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-8-Yl)Benzamide (CAS No. 921584-52-3)

The compound 2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide (CAS No. 921584-52-3) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzamides and features a complex heterocyclic structure that contributes to its unique chemical properties and biological activity.

The benzoxazepine core of this molecule is a key structural element that has been extensively studied for its role in various biological processes. Recent research has highlighted the importance of such heterocycles in modulating enzyme activity and receptor interactions, making them valuable targets for drug discovery. The bromo substituent at the second position of the benzene ring further enhances the molecule's reactivity and selectivity in biochemical environments.

One of the most notable aspects of CAS No. 921584-52-3 is its potential as a lead compound in the development of novel therapeutic agents. Studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases and proteases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders. The dimethyl group attached to the benzoxazepine ring plays a crucial role in stabilizing the molecule's conformation and enhancing its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled more efficient methods for the preparation of 2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide. These methods often involve multi-step reactions with precise control over stereochemistry and regioselectivity. The use of microwave-assisted synthesis and continuous-flow reactors has significantly improved the yield and purity of this compound.

In terms of applications, CAS No. 921584-52-3 has shown promise in preclinical studies as a potential anti-cancer agent. Its ability to selectively inhibit oncogenic signaling pathways makes it a compelling candidate for further investigation in clinical trials. Additionally, this compound has been explored for its potential role in neuroprotective therapies due to its ability to modulate glutamate receptors.

The structural complexity of 2-bromo-N-(3,3-dimethyl-4-Oxo...)benzamide also lends itself to various analytical techniques for characterization. Advanced spectroscopic methods such as NMR (nuclear magnetic resonance) and mass spectrometry have been employed to confirm its molecular structure and purity. These techniques are essential for ensuring the reliability of experimental results in both academic and industrial settings.

In conclusion, CAS No. 921584–52–3, or 2-bromo-N-(3,3-dimethyl...)benzamide, represents a cutting-edge molecule with vast potential in drug discovery and development. Its unique chemical properties and biological activity make it a focal point for ongoing research efforts across multiple disciplines within the pharmaceutical sciences.